4-[3-(1-{[1-(1,3-thiazol-2-yl)-1H-pyrrol-2-yl]methyl}-4-piperidinyl)propanoyl]morpholine

• IUPAC Name: 1-morpholin-4-yl-3-[1-[[1-(1,3-thiazol-2-yl)pyrrol-2-yl]methyl]piperidin-4-yl]propan-1-one
• InChI: InChI=1S/C20H28N4O2S/c25-19(23-11-13-26-14-12-23)4-3-17-5-9-22(10-6-17)16-18-2-1-8-24(18)20-21-7-15-27-20/h1-2,7-8,15,17H,3-6,9-14,16H2
• InChI Key: IIICGKLHCGUALM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)N2CCOCC2)CC3=CC=CN3C4=NC=CS4
• Molecular Formula: C20H28N4O2S
• Molecular Weight: 388.5 g/mol

Description

The compound is a complex organic molecule featuring a variety of functional groups and structural motifs, including thiazole, pyrrole, piperidine, and morpholine rings. It appears to be a part of a broader class of compounds that are of interest in chemical and pharmacological research due to their diverse biological activities and chemical properties.

Synthesis Analysis

• Synthesis Techniques : The synthesis of similar compounds often involves multi-step reactions including cyclocondensation, Knoevenagel condensation, Michael addition, and ring transformations. These processes typically yield a variety of structurally related derivatives (Rao et al., 2014).

Molecular Structure Analysis

• Structural Characterization : Structural elucidation of such compounds usually involves techniques like NMR, IR, LC-MS, and X-ray crystallography. These methods help in confirming the molecular structure, understanding the conformational preferences, and analyzing intramolecular interactions (Prasad et al., 2018).